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Compound of Interest

Compound Name:
2-Amino-4'-methoxyacetophenone

hydrochloride

Cat. No.: B1281928 Get Quote

Technical Guide: 2-Amino-4'-
methoxyacetophenone Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Amino-4'-methoxyacetophenone hydrochloride (CAS No: 3883-94-1). This

compound serves as a crucial organic building block in chemical synthesis, particularly in the

development of novel pharmaceutical agents.

Molecular Structure and Properties
2-Amino-4'-methoxyacetophenone hydrochloride is the hydrochloride salt of 2-Amino-4'-

methoxyacetophenone. The presence of the hydrochloride group increases the compound's

stability and solubility in aqueous solutions, making it suitable for a variety of synthetic

applications.

Molecular Structure:

Caption: Molecular Structure of 2-Amino-4'-methoxyacetophenone Hydrochloride.
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The following table summarizes the key quantitative data for 2-Amino-4'-
methoxyacetophenone hydrochloride.

Property Value Citations

Molecular Formula C₉H₁₁NO₂·HCl or C₉H₁₂ClNO₂ [1][2]

Molecular Weight 201.65 g/mol [3][4]

CAS Number 3883-94-1 [1][3]

Appearance White to off-white powder [1]

Melting Point 190-193 °C (lit.) [1][2][3]

Purity

Commercially available in

various purities (e.g., 90%,

95%, ≥98%)

[2][3]

IUPAC Name

2-amino-1-(4-

methoxyphenyl)ethanone;hydr

ochloride

[2][5]

InChI Key
FZVYWBMMOSHMRS-

UHFFFAOYSA-N
[1][2][3]

SMILES
COC1=CC=C(C=C1)C(=O)CN.

Cl
[2][3][4]

Role in Chemical Synthesis
2-Amino-4'-methoxyacetophenone hydrochloride is primarily utilized as a chemical

intermediate or an organic building block in multi-step synthetic pathways. Its bifunctional

nature, containing both a primary amine and a ketone, makes it a versatile precursor for

constructing more complex molecular architectures, particularly heterocyclic compounds.

While specific, detailed experimental protocols for the synthesis of this exact compound are not

readily available in public literature, its general application follows established principles of

organic synthesis. The amine group can undergo reactions such as acylation, alkylation, and
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condensation, while the ketone group is reactive towards nucleophiles and can participate in

reactions like reductive amination and aldol condensations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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